Cas no 61780-85-6 (2-Pentanone, 3-(phenylmethyl)-)
61780-85-6 structure
Product Name:2-Pentanone, 3-(phenylmethyl)-
CAS No:61780-85-6
MF:C12H16O
MW:176.254843711853
CID:466394
PubChem ID:15643662
Update Time:2025-04-19
2-Pentanone, 3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 3-(phenylmethyl)-
- 3-benzylpentan-2-one
- DTXSID00576210
- AKOS010228258
- 61780-85-6
- SCHEMBL11634382
-
- Inchi： 1S/C12H16O/c1-3-12(10(2)13)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
- InChI Key： ZOEPLCFBQKQFDO-UHFFFAOYSA-N
- SMILES： O=C(C)C(CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Pentanone, 3-(phenylmethyl)- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
61780-85-6 (2-Pentanone, 3-(phenylmethyl)-) Related Products
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 946-33-8(2-Benzylcyclohexan-1-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 1444-65-1(2-phenylcyclohexan-1-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 1134-87-8(3-Benzyl-2,4-pentanedione)
- 38861-78-8(4-Isobutylacetophenone)
- 40463-09-0(4-Methyl-1-phenylpentan-3-one)
- 2893-05-2(1-Phenyl-3-methyl-2-butanone)
- 5349-62-2(4-Methyl-1-phenyl-2-pentanone)
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